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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B093597 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromonaphthalene

This guide provides comprehensive health and safety information for the handling of 2-
Bromonaphthalene (CAS No. 580-13-2), intended for researchers, scientists, and

professionals in drug development. Adherence to these protocols is critical for ensuring

personnel safety and environmental compliance.

Chemical Identification and Physical Properties
2-Bromonaphthalene is an aromatic hydrocarbon used as an intermediate in the synthesis of

pharmaceuticals, agrochemicals, and dyes.[1][2] It appears as a white to pale yellow solid or

crystalline powder with a faint, aromatic odor.[3][4][5][6]

Table 1: Physical and Chemical Properties of 2-Bromonaphthalene
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Property Value References

CAS Number 580-13-2 [7]

Molecular Formula C₁₀H₇Br [1][3][4]

Molecular Weight 207.07 g/mol [1][4]

Appearance
White to pale yellow

crystals/powder
[1][3][4]

Melting Point 52-58 °C [1][3]

Boiling Point 281-282 °C [1][3][8]

Flash Point
>113 °C (>235.4 °F) - closed

cup
[1]

Density ~1.6 g/cm³ [3][8]

Solubility

Insoluble in water; soluble in

organic solvents like methanol,

ethanol, ether, and benzene.[1]

[3]

[1][3]

Vapor Pressure
0.00347 - 0.00565 mmHg at

25°C
[3][4]

Hazard Identification and Classification
2-Bromonaphthalene is classified as hazardous under the Globally Harmonized System

(GHS).[4][9] The primary hazards are acute oral toxicity and serious eye irritation.[4][5][7][9]

Table 2: GHS Hazard Classification for 2-Bromonaphthalene
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Hazard
Class

Category
Hazard
Statement

Signal
Word

Pictogram References

Acute

Toxicity, Oral
Category 4

H302:

Harmful if

swallowed

Warning

GHS07

(Exclamation

Mark)

[4][5][7][9]

Serious Eye

Damage/Eye

Irritation

Category 2 /

2A

H319:

Causes

serious eye

irritation

Warning

GHS07

(Exclamation

Mark)

[4][5][7][9]

Prolonged or repeated exposure may lead to potential liver and kidney damage, based on

animal studies.[5] The toxicological properties of this substance have not been fully

investigated.[10]

Experimental Protocols
While safety data sheets cite toxicological data, they do not provide detailed experimental

methodologies. The "Acute Toxicity - Oral, Category 4" classification is typically determined

through studies adhering to international guidelines, such as the OECD Guideline 420 (Acute

Oral Toxicity – Fixed Dose Procedure).

Representative Protocol: Acute Oral Toxicity Assessment (Based on OECD 420)

This is a generalized protocol and does not represent the specific study conducted for 2-
Bromonaphthalene.

Objective: To determine the acute toxic effects of a single oral dose of 2-
Bromonaphthalene.

Test Animals: Typically, a small number of female rats or mice are used. Animals are fasted

prior to dosing.

Dosing: A starting dose (e.g., 300 mg/kg body weight) of 2-Bromonaphthalene, dissolved or

suspended in a suitable vehicle, is administered to one animal by oral gavage.
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Observation: The animal is observed for signs of toxicity for up to 14 days. Key observations

include changes in skin, fur, eyes, and behavior, as well as measurements of body weight.

Procedure Progression:

If the animal survives, four additional animals are dosed sequentially at the same level.

If the animal shows evident signs of toxicity or dies, the next animal is dosed at a lower

fixed dose level (e.g., 5, 50 mg/kg).

If the animal shows no signs of toxicity, the dose is increased for subsequent animals

(e.g., to 2000 mg/kg).

Endpoint: The test allows for the identification of a dose level causing evident toxicity or

mortality, which informs the GHS classification. A substance with an LD₅₀ between 300 and

2000 mg/kg is typically classified as Category 4.

Pathology: At the end of the observation period, surviving animals are euthanized and a

gross necropsy is performed on all animals to identify any pathological changes.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize exposure and risk.

Handling:

Always handle 2-Bromonaphthalene in a well-ventilated area, preferably within a certified

chemical fume hood.[9][10][11]

Avoid the formation of dust and aerosols.[9]

Avoid all personal contact, including inhalation and contact with skin and eyes.[9][10][12]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[9]

Wash hands and any exposed skin thoroughly after handling.[7][9]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[7][9]
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Storage:

Store in a tightly closed, original container in a cool, dry, and well-ventilated place.[1][9][10]

[13]

Keep away from heat, direct sunlight, and sources of ignition.[1][13]

Store separately from incompatible materials, such as strong oxidizing agents.[7][10][13]
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Caption: General workflow for safely handling 2-Bromonaphthalene.

Personal Protective Equipment (PPE)
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The use of appropriate PPE is mandatory to prevent exposure.[14]

Eye/Face Protection: Wear tightly fitting safety goggles or a full-face shield.[7][9] Standard

safety glasses are not sufficient. Equipment should conform to OSHA's 29 CFR 1910.133 or

European Standard EN166.[7][9]

Hand Protection: Use chemical-resistant, impervious gloves such as nitrile or neoprene.[9]

Gloves must be inspected before use and disposed of properly after handling.[15]

Body Protection: A lab coat is mandatory. For larger quantities or risk of splashing, chemical-

resistant coveralls or an apron should be worn.

Respiratory Protection: If there is a risk of inhaling dust or vapors, especially in poorly

ventilated areas, a NIOSH/MSHA-approved respirator with appropriate cartridges should be

used.[9] All work should ideally be conducted in a chemical fume hood.

First-Aid Measures
Immediate and appropriate first aid is crucial in the event of an exposure.[16] Seek medical

attention if symptoms persist or after any significant exposure.[7]
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash skin with soap & water for 15+ min.

Rinse cautiously with water for 15+ min.
Remove contact lenses if possible.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First-aid response logic for 2-Bromonaphthalene exposure.

Inhalation: Move the individual to fresh air.[9] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[9]

Skin Contact: Immediately remove contaminated clothing.[9][16] Wash the affected area with

plenty of soap and water for at least 15 minutes.[7][10][16] Get medical attention if skin

irritation persists.[7]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[7][9] Remove contact lenses if present and easy to do.[7][9] Seek

immediate medical advice/attention.[7][10]
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Ingestion: If swallowed, call a poison center or doctor if you feel unwell.[7] Rinse the mouth

with water.[7][9] Do NOT induce vomiting.[9][10] Never give anything by mouth to an

unconscious person.[9]

Accidental Release Measures
In the event of a spill, follow established emergency procedures to mitigate risk.[13]

Personal Precautions: Evacuate non-essential personnel.[9][16] Ensure adequate

ventilation.[9] Wear appropriate personal protective equipment (PPE) as described in Section

5.[7][9] Avoid breathing dust or vapors.[6][9]

Environmental Precautions: Prevent the material from entering drains or waterways.[6][9]

Containment and Cleanup: For solid spills, gently sweep or shovel the material into a

suitable, labeled container for disposal.[7][13] Avoid creating dust.[9][13] For liquid spills, use

an inert, non-combustible absorbent material like sand or vermiculite.[12] Collect the

absorbed material and place it into a sealed container for hazardous waste disposal.[9]

Decontaminate the spill area thoroughly.[11][13]
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Spill Detected

1. Evacuate & Secure Area

Remove ignition sources

2. Don Appropriate PPE

3. Contain Spill
(Use inert absorbent)

4. Collect Material
(Use non-sparking tools)

5. Package for Disposal
(Labeled, sealed container)

6. Decontaminate Area

Dispose as hazardous waste

Click to download full resolution via product page

Caption: Step-by-step procedure for responding to a 2-Bromonaphthalene spill.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[9][10] A water spray can also be used to cool containers.[10]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition, including carbon oxides and hydrogen bromide.[10][16]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[9][10][16]

Disposal Considerations
All waste containing 2-Bromonaphthalene must be treated as hazardous waste.[13]

Dispose of contents and containers in accordance with all local, state, and federal

regulations.[7][9]

Do not mix with other waste streams.[13]

Waste should be handled by a licensed professional waste disposal service.[15] Uncleaned

containers should be treated as the product itself.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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